Cas no 2172136-96-6 (5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylpentanoic acid)

• Product Name: 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylpentanoic acid
• CAS No: 2172136-96-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6303958
• PubChem ID: 165466543
• Update Time: 2025-05-23

5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylpentanoic acid
• 2172136-96-6
• 5-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-3-methylpentanoic acid
• EN300-1520258

• Inchi： 1S/C27H32N2O5/c1-18(16-24(30)31)12-15-28-25(32)27(13-6-7-14-27)29-26(33)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23H,6-7,12-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZNAHVZAXPQTZFR-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylpentanoic acid

Comprehensive Overview of 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylpentanoic acid (CAS No. 2172136-96-6)

In the realm of peptide synthesis and pharmaceutical intermediates, 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylpentanoic acid (CAS No. 2172136-96-6) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and bioconjugates. Its unique structural features, including the cyclopentyl and methylpentanoic acid moieties, contribute to its versatility in drug discovery and biomedical research.

The growing demand for custom peptide synthesis and high-purity intermediates has propelled the relevance of CAS No. 2172136-96-6. Researchers frequently search for "Fmoc-amino acid applications" or "peptide coupling reagents," highlighting the compound's role in optimizing peptide yield and purity. Its compatibility with automated synthesizers further enhances its appeal in high-throughput settings, addressing the need for scalable solutions in biopharmaceutical production.

From a chemical properties perspective, this compound exhibits stability under standard SPPS conditions, making it ideal for N-terminal modifications. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures selective deprotection, a critical factor in multi-step syntheses. Recent studies also explore its potential in targeted drug delivery systems, aligning with trends in personalized medicine and nanocarrier technologies.

In bioorganic chemistry, the compound’s carboxylic acid functionality enables facile conjugation with amine-containing molecules, a feature leveraged in proteomics and antibody-drug conjugate (ADC) development. Queries like "how to improve peptide solubility" often lead to discussions about derivatives like CAS No. 2172136-96-6, which can enhance hydrophilic-lipophilic balance (HLB).

Quality control protocols for this compound emphasize HPLC purity and mass spectrometry validation, reflecting industry standards for GMP-grade intermediates. As the focus on green chemistry intensifies, synthetic routes minimizing organic solvent use are being explored, resonating with searches for "sustainable peptide synthesis."

In summary, 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylpentanoic acid represents a cornerstone in modern peptide science, bridging gaps between academic research and industrial applications. Its adaptability to emerging technologies ensures its continued prominence in life sciences innovation.